2-(Furan-2-amido)thiophene-3-carboxylic acid
Overview
Description
2-(Furan-2-amido)thiophene-3-carboxylic acid (2-FTCA) is a chemical compound that has been studied for its potential applications in the scientific research field. It is a member of the thiophene carboxylic acid family, which is a group of compounds characterized by the presence of a thiophene ring and a carboxylic acid group. 2-FTCA is a valuable compound for research due to its unique properties, such as its low reactivity and its ability to form stable complexes with other compounds. The purpose of
Scientific Research Applications
- Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of 2-(furan-2-amido)thiophene-3-carboxylic acid against both gram-positive and gram-negative bacteria .
- 2-(Furan-2-amido)thiophene-3-carboxylic acid can serve as a building block for polymer synthesis. For instance, it has been used in the preparation of acetylene monomers required for the synthesis of poly(2-methylbut-2-enyl thiophene-3-carboxylate) .
- Researchers have explored this compound as a lead compound for developing D-amino acid inhibitors. These inhibitors play a crucial role in various biological processes and have potential therapeutic applications .
Antibacterial Activity
Polymer Synthesis
D-Amino Acid Inhibitors
Other Therapeutic Properties
Mechanism of Action
Target of Action
Furan and thiophene derivatives have been found to exhibit a wide range of biological activities. They are often used in medicinal chemistry due to their remarkable therapeutic efficacy . .
Mode of Action
The mode of action of furan and thiophene derivatives can vary widely depending on their specific chemical structure. Some furan-containing compounds have been found to have anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer properties . .
Biochemical Pathways
Some furan and thiophene derivatives have been found to activate Hypoxia-Inducible Factor via Inhibition of Factor Inhibiting Hypoxia-Inducible Factor-1 . .
properties
IUPAC Name |
2-(furan-2-carbonylamino)thiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4S/c12-8(7-2-1-4-15-7)11-9-6(10(13)14)3-5-16-9/h1-5H,(H,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJFBVNZFVVCZPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=C(C=CS2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Furan-2-amido)thiophene-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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